N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-4-14-8-10-15(11-9-14)20(18,19)17-16-7-5-6-12(2)13(16)3/h5-11,17H,4H2,1-3H3
• InChI Key: JOEPMXOKTKRYBM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2C)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide, also known as DEBS, is a sulfonamide compound that has been studied for its potential use in various scientific research applications. DEBS has been found to have a unique mechanism of action that makes it a promising compound for further research.

Mechanism of Action

N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide is believed to exert its effects by binding to specific sites on ion channels, altering their function and leading to changes in cellular activity. The exact mechanism of action of N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide is still being studied, but it is thought to involve interactions with specific amino acid residues on the ion channel protein.
Biochemical and Physiological Effects
N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide has been found to have a variety of biochemical and physiological effects, including altering the function of ion channels, modulating cellular signaling pathways, and affecting the release of neurotransmitters. These effects make N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide a promising compound for further research into its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide for lab experiments is its specificity for certain ion channels, which allows for targeted manipulation of cellular activity. However, one limitation of N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide is its relatively low potency, which can make it difficult to achieve desired effects at low concentrations.

Future Directions

There are many potential future directions for research on N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide, including further studies on its mechanism of action, exploration of its potential therapeutic applications, and development of more potent derivatives. Additionally, N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide could be used as a tool for studying the function of other ion channels and cellular processes, further expanding its potential applications in scientific research.

Synthesis Methods

N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide is typically synthesized through a multistep process that involves the reaction of 2,3-dimethylaniline with p-toluenesulfonyl chloride to form the corresponding sulfonamide. The resulting compound is then reacted with ethylbenzene in the presence of a catalyst to yield N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide.

Scientific Research Applications

N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the function of ion channels in cells. N-(2,3-dimethylphenyl)-4-ethylbenzenesulfonamide has been found to bind to specific ion channels and alter their function, making it a valuable tool for studying these channels and their role in various physiological processes.